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Compound of Interest

Compound Name: Ethofumesate-2-keto

Cat. No.: B1194127

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethofumesate-2-keto, a significant
metabolite of the herbicide ethofumesate. This document covers its chemical properties,
metabolic pathways, and analytical methodologies, presenting a valuable resource for
professionals in research and development.

Core Chemical and Physical Data

Ethofumesate-2-keto, with the CAS number 26244-33-7, is a primary degradation product of
the herbicide ethofumesate.[1] Its molecular formula is C11H1205S, and it has a molecular
weight of approximately 256.28 g/mol .[2]
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Property Value Source
CAS Number 26244-33-7 [1]
Molecular Formula C11H1205S [2]
Molecular Weight 256.28 g/mol [2]
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methanesulfonate

2-keto—ethofumesate, 3,3-

Dimethyl-2-ox0-2,3-
Synonyms )

dihydrobenzofurane-5-yl

methane sulfonate

Metabolic Transformation of Ethofumesate

Ethofumesate-2-keto is formed through the biotic degradation of ethofumesate in soil and
metabolic processes within plants.[1] The transformation is a critical aspect of ethofumesate's
environmental fate and its herbicidal activity. In soil, the degradation is primarily carried out by
microorganisms. In plants, ethofumesate is metabolized to Ethofumesate-2-keto and other
polar metabolites.[1]
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Metabolic pathway of Ethofumesate to Ethofumesate-2-keto.

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Synthesis
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The parent compound, ethofumesate, functions by inhibiting the synthesis of very-long-chain
fatty acids (VLCFAS) in plants.[3][4] This inhibition disrupts the formation of essential lipids
required for cell membranes and the protective outer cuticle of plants, leading to growth
inhibition and eventual death of susceptible weeds.[3] Specifically, ethofumesate targets the
fatty acid elongase (FAE) complex, which is responsible for the elongation of fatty acid chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b1194127#ethofumesate-2-keto-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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